Cas no 820237-05-6 (Benzaldehyde,4-(cyclobutylmethoxy)-3-methyl-)

Benzaldehyde,4-(cyclobutylmethoxy)-3-methyl- structure
820237-05-6 structure
Product Name:Benzaldehyde,4-(cyclobutylmethoxy)-3-methyl-
CAS No:820237-05-6
MF:C13H16O2
MW:204.264944076538
CID:715727
PubChem ID:45096889
Update Time:2025-04-19

Benzaldehyde,4-(cyclobutylmethoxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(cyclobutylmethoxy)-3-methyl-
    • 4-(cyclobutylmethoxy)-3-methylbenzaldehyde
    • Benzaldehyde, 4-(cyclobutylmethoxy)-3-methyl- (9CI)
    • ACVZOJHJHLMPLG-UHFFFAOYSA-N
    • DTXSID60667537
    • SCHEMBL5451218
    • 4-Cyclobutylmethoxy-3-methylbenzaldehyde
    • 820237-05-6
    • Inchi: 1S/C13H16O2/c1-10-7-12(8-14)5-6-13(10)15-9-11-3-2-4-11/h5-8,11H,2-4,9H2,1H3
    • InChI Key: ACVZOJHJHLMPLG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1C)CC1CCC1

Computed Properties

  • Exact Mass: 204.115
  • Monoisotopic Mass: 204.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3A^2

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